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Compound of Interest

Compound Name: Gallium, triphenyl-

Cat. No.: B094506 Get Quote

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols, operational procedures, and disposal plans for

the handling of Gallium, triphenyl- (CAS No. 1088-02-4). Given the limited availability of a

comprehensive Safety Data Sheet (SDS) for this specific compound, this guidance is based on

information for analogous pyrophoric organometallic compounds, such as triethylgallium, and

established best practices for handling air- and moisture-sensitive reagents.

Hazard Identification and Personal Protective
Equipment (PPE)
Gallium, triphenyl-, an organogallium compound, is highly reactive and should be treated as a

pyrophoric and corrosive material. Organometallic compounds of this nature can ignite

spontaneously upon contact with air and react violently with water.[1][2] Severe skin burns and

serious eye damage are also significant risks.[3]

Engineering Controls: All handling of Gallium, triphenyl- must be conducted in a certified

chemical fume hood or a glovebox with an inert atmosphere (e.g., nitrogen or argon).[2] An

emergency safety shower and eyewash station must be readily accessible.

Personal Protective Equipment (PPE): The following PPE is mandatory when handling

Gallium, triphenyl-:

Eye and Face Protection: Chemical splash goggles and a face shield are required.[2]
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Skin Protection:

A flame-resistant lab coat (e.g., Nomex) is essential.

Wear a chemical-resistant apron.

Appropriate footwear that covers the entire foot is mandatory.

Hand Protection: A two-layer glove system is recommended, consisting of nitrile gloves as

the inner layer and neoprene or butyl rubber gloves as the outer layer.[4]

Quantitative Data
Property Value Reference

CAS Number 1088-02-4 [5][6]

Molecular Formula C₁₈H₁₅Ga [5][6]

Molecular Weight 301.03 g/mol [5][6]

Physical State Solid

Melting Point Data not available [5]

Boiling Point Data not available [5]

Pyrophoric Hazard
Assumed based on analogous

compounds
[3]

Water Reactivity Assumed to be highly reactive [1]

Corrosivity
Causes severe skin and eye

damage
[3]

Operational Plan: Step-by-Step Handling
Procedures
Preparation:

Ensure the chemical fume hood or glovebox is certified and functioning correctly.
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Remove all flammable materials and sources of ignition from the work area.

Have a Class D fire extinguisher (for combustible metals) or dry sand readily available.

Prepare and label all necessary dry and inert glassware.

Ensure all required PPE is correctly worn before handling the compound.

Handling:

Handle Gallium, triphenyl- under an inert atmosphere at all times to prevent contact with air

and moisture.[3]

Use standard Schlenk line or glovebox techniques for all transfers.

For transfers, use a clean, dry syringe or cannula.

After transfer, immediately cap the reagent bottle securely.

Clean any residual material from the syringe or cannula by rinsing with a dry, inert solvent.

Disposal Plan: Step-by-Step Quenching and Waste
Disposal
Unreacted Gallium, triphenyl- and contaminated materials must be quenched before disposal.

This process should be performed in a fume hood, away from flammable materials.

Quenching Procedure:

Dilute the Gallium, triphenyl- waste with a high-boiling, non-reactive solvent such as

toluene or hexane.[1]

Cool the mixture in an ice bath.

Slowly and carefully add a quenching agent, such as isopropanol, dropwise with stirring.[1]

Once the reaction with the alcohol has ceased, slowly add methanol, followed by the very

cautious addition of water.[7]
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Neutralize the resulting solution with a mild acid like citric or acetic acid.[1]

Dispose of the final solution as hazardous aqueous waste in a properly labeled container.

Emergency Procedures and First Aid
In Case of a Spill:

Evacuate the immediate area and alert nearby personnel.

If the spill ignites, use a Class D fire extinguisher or cover the spill with dry sand. DO NOT

USE WATER OR A CO₂ EXTINGUISHER.

For unignited spills, cover with a non-combustible absorbent material and quench cautiously

as described in the disposal plan.

First Aid Measures:

Inhalation: Move the individual to fresh air. Seek immediate medical attention.[8]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.[8]

Eye Contact: Immediately flush the eyes with water for at least 20 minutes, holding the

eyelids open. Seek immediate medical attention.[8]

Ingestion: Do not induce vomiting. Rinse the mouth with water and drink plenty of water.

Seek immediate medical attention.[8]

Emergency Response Workflow
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Gallium, triphenyl- Spill Response

Spill Occurs

Evacuate Area & Alert Others

Assess for Ignition

Ignited Not Ignited

Use Class D Extinguisher or Dry Sand
DO NOT USE WATER

Cover with Non-Combustible Absorbent

Dispose as Hazardous Waste

Quench Cautiously with Isopropanol

Click to download full resolution via product page

Caption: Workflow for responding to a Gallium, triphenyl- spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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